Cas no 54415-31-5 (3-Hexyne-2,5-dione (6CI,9CI))

• Product Name: 3-Hexyne-2,5-dione (6CI,9CI)
• CAS No: 54415-31-5
• MF: C₆H₆O₂
• MW: 110.110641956329
• CID: 941149
• PubChem ID: 11412356
• Update Time: 2025-04-19

3-Hexyne-2,5-dione (6CI,9CI) Chemical and Physical Properties

Names and Identifiers

• 3-Hexyne-2,5-dione (6CI,9CI)
• hex-3-yne-2,5-dione
• MFCD18818194
• DB-241055
• 3-HEXYNE-2,5-DIONE
• DTXSID10464977
• SCHEMBL609904
• diacetylacetylene
• SY332828
• RNSUHNFHYWLYBN-UHFFFAOYSA-N
• 54415-31-5

• Inchi： 1S/C6H6O2/c1-5(7)3-4-6(2)8/h1-2H3
• InChI Key： RNSUHNFHYWLYBN-UHFFFAOYSA-N
• SMILES： O=C(C#CC(C)=O)C

Computed Properties

• Exact Mass: 110.036779430g/mol
• Monoisotopic Mass: 110.036779430g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 34.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Alpha,beta-unsaturated carbonyl compounds